Cas no 122980-86-3 (1H-Pyrazole,3-(difluoromethyl)-5-phenyl-)

• Product Name: 1H-Pyrazole,3-(difluoromethyl)-5-phenyl-
• CAS No: 122980-86-3
• MF: C₁₀H₈F₂N₂
• MW: 194.180728912354
• MDL: MFCD04039285
• CID: 104342
• PubChem ID: 872116
• Update Time: 2025-10-24

1H-Pyrazole,3-(difluoromethyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(difluoromethyl)-5-phenyl-
• 3-DIFLUOROMETHYL-5-PHENYLPYRAZOLE
• 5-(difluoromethyl)-3-phenyl-1H-pyrazole
• 1H-Pyrazole,3-(difluoromethyl)-5-phenyl
• AKOS PAO-1214
• MS-20269
• 122980-86-3
• 3-(difluoromethyl)-5-phenyl-1H-pyrazole
• AKOS003673275
• XLSJJOUDHYYMBG-UHFFFAOYSA-N
• CS-0359606
• MFCD04039285
• 3(5)-Difluoromethyl-5(3)-phenylpyrazole
• DTXSID20357942

• MDL： MFCD04039285
• Inchi： 1S/C10H8F2N2/c11-10(12)9-6-8(13-14-9)7-4-2-1-3-5-7/h1-6,10H,(H,13,14)
• InChI Key： XLSJJOUDHYYMBG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2)=NN1)F

Computed Properties

• Exact Mass: 194.06600
• Monoisotopic Mass: 194.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 3.01430

1H-Pyrazole,3-(difluoromethyl)-5-phenyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazole,3-(difluoromethyl)-5-phenyl-

Recent Advances in the Study of 1H-Pyrazole,3-(difluoromethyl)-5-phenyl- (CAS: 122980-86-3)

The compound 1H-Pyrazole,3-(difluoromethyl)-5-phenyl- (CAS: 122980-86-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented here is based on a comprehensive review of recent academic publications, patents, and industry reports.

Recent studies have highlighted the unique structural features of 1H-Pyrazole,3-(difluoromethyl)-5-phenyl-, which make it a promising scaffold for the design of novel bioactive molecules. The presence of the difluoromethyl group and the phenyl ring at the 5-position contributes to its enhanced metabolic stability and binding affinity to various biological targets. Researchers have explored its utility in the development of inhibitors for enzymes such as kinases and proteases, which are critical in numerous disease pathways.

One of the key breakthroughs in the synthesis of 1H-Pyrazole,3-(difluoromethyl)-5-phenyl- involves the use of palladium-catalyzed cross-coupling reactions, which have improved the yield and purity of the compound. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and confirm its identity. These methodological advancements have facilitated more efficient production and quality control, enabling further exploration of its biological properties.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, it has shown potent inhibitory activity against certain cancer cell lines by targeting key signaling molecules involved in cell proliferation and apoptosis. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated to assess its suitability as a drug candidate. Preliminary results indicate favorable bioavailability and low toxicity, making it a viable candidate for further preclinical development.

The therapeutic potential of 1H-Pyrazole,3-(difluoromethyl)-5-phenyl- extends beyond oncology. Recent investigations have explored its application in inflammatory and infectious diseases. For example, it has been found to exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines, suggesting its potential use in treating conditions such as rheumatoid arthritis. Furthermore, its antimicrobial activity against resistant bacterial strains has been documented, highlighting its role in addressing the global challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the development of 1H-Pyrazole,3-(difluoromethyl)-5-phenyl- as a therapeutic agent. Issues such as solubility, formulation stability, and off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of this compound into clinical applications.

In conclusion, 1H-Pyrazole,3-(difluoromethyl)-5-phenyl- (CAS: 122980-86-3) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural attributes, combined with its broad-spectrum biological activity, make it a valuable candidate for drug development. Ongoing research is expected to uncover additional applications and optimize its therapeutic potential, paving the way for novel treatments in various disease areas.